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Abstract
Interface engineering is a critical strategy for enhancing the performance of organic solar cells

(OSCs). The incorporation of a cathode interface layer (CIL) between the active layer and the

cathode is a common approach to improve electron collection and block holes. This document

details the application of zinc acetylacetonate (ZAA) as a dopant in a perylene diimides

functionalized with amino oxide (PDINO) CIL to significantly boost the power conversion

efficiency (PCE) of OSCs. Doping PDINO with ZAA lowers the electron affinity level and

improves the conductivity of the CIL, leading to reduced charge recombination and enhanced

charge extraction and transport. This protocol provides a comprehensive guide to the

fabrication and characterization of high-performance OSCs utilizing a ZAA-doped PDINO CIL.

Introduction
Organic solar cells offer a promising renewable energy technology due to their potential for low-

cost, flexible, and large-area fabrication. A key component in achieving high-efficiency OSCs is

the engineering of interfacial layers. The cathode interface layer plays a crucial role in

facilitating efficient electron transport from the active layer to the cathode while blocking the

transport of holes. Perylene diimide derivatives, such as PDINO, have emerged as effective

CIL materials.
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Recent studies have demonstrated that the performance of PDINO-based CILs can be further

enhanced through doping. Zinc acetylacetonate (ZAA), a cost-effective and solution-

processable metal complex, has been identified as an effective n-type dopant for PDINO. The

electron transfer from ZAA to PDINO improves the electronic properties of the CIL, resulting in

a notable increase in the power conversion efficiency of the OSC. This document provides

detailed protocols for the preparation of ZAA-doped PDINO solutions and the fabrication of

OSCs with an enhanced CIL.

Mechanism of Action
The improvement in solar cell performance upon doping PDINO with ZAA is attributed to a

favorable modification of the electronic properties at the cathode interface.

Electron Transfer: An electron transfer occurs from the zinc acetylacetonate to the PDINO

molecules. This n-doping process increases the electron concentration in the PDINO layer.

Reduced Electron Affinity: The doping process leads to a lowering of the electron affinity

level of the CIL. This creates a more favorable energy level alignment between the active

layer's lowest unoccupied molecular orbital (LUMO) and the cathode's work function,

facilitating more efficient electron extraction.

Improved Conductivity: The increased electron concentration enhances the electrical

conductivity of the CIL. This improved charge transport within the CIL minimizes resistive

losses.

Reduced Charge Recombination: The enhanced electron extraction and transport at the

interface reduce the likelihood of charge recombination, where electrons and holes

recombine before being collected at their respective electrodes. This leads to an increase in

both the short-circuit current density (Jsc) and the fill factor (FF).
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Mechanism of ZAA doping in PDINO CIL.

Data Presentation
The following tables summarize the quantitative data from studies on OSCs with and without

ZAA-doped PDINO CILs. The data highlights the significant improvements in key photovoltaic

parameters.

Table 1: Performance of PM6:BTP-eC9 Organic Solar Cells with Different Cathode Interface

Layers.

Cathode
Interface
Layer (CIL)

CIL
Thickness
(nm)

Voc (V)
Jsc
(mA/cm²)

Fill Factor
(%)

Power
Conversion
Efficiency
(PCE) (%)

PDINO 10 0.827 26.01 67.0 16.4

PDINO + 5

wt% ZAA
10 0.836 26.57 71.7

17.1[1][2][3]

[4]

PDINO 70 - - - 13.8

PDINO + 5

wt% ZAA
70 - - 75.5

15.4[1][2][3]

[4]
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Experimental Protocols
This section provides detailed methodologies for the fabrication of organic solar cells with a

ZAA-doped PDINO cathode interface layer.

Materials and Reagents
Indium tin oxide (ITO) coated glass substrates

Deionized water

Acetone (ACS grade)

Isopropyl alcohol (ACS grade)

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) solution

Active layer materials: PM6 and BTP-eC9

Chloroform (anhydrous)

1,8-Diiodooctane (DIO)

Perylene diimides functionalized with amino oxide (PDINO)

Zinc acetylacetonate (ZAA)

Ethanol (anhydrous)

Silver (Ag) evaporation pellets (99.99%)

Experimental Workflow
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Organic Solar Cell Fabrication Workflow
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Fabrication workflow for OSCs with a ZAA-doped CIL.

Detailed Protocols
1. Substrate Cleaning
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Sequentially clean the ITO-coated glass substrates by ultrasonication in deionized water,

acetone, and isopropyl alcohol for 15 minutes each.

Dry the substrates with a stream of nitrogen gas.

Treat the substrates with UV-Ozone for 15 minutes to improve the wettability and work

function of the ITO surface.

2. Hole Transport Layer (HTL) Deposition

Deposit a layer of PEDOT:PSS onto the cleaned ITO substrate by spin-coating at 3000 rpm

for 30 seconds.

Anneal the substrates at 150°C for 15 minutes in a convection oven.

Transfer the substrates into a nitrogen-filled glovebox.

3. Active Layer Deposition

Prepare the active layer solution by dissolving PM6 and BTP-eC9 (1:1.2 weight ratio) in

chloroform at a total concentration of 16 mg/mL.

Add 0.5% v/v of 1,8-diiodooctane (DIO) as a solvent additive.

Stir the solution overnight at 40°C in the glovebox.

Spin-coat the active layer solution onto the PEDOT:PSS layer at 2500 rpm for 30 seconds.

Anneal the substrates at 110°C for 10 minutes on a hotplate inside the glovebox.

4. Cathode Interface Layer (CIL) Deposition

Prepare the PDINO:ZAA solution by dissolving PDINO in ethanol at a concentration of 1

mg/mL.

Add zinc acetylacetonate (ZAA) to the PDINO solution to achieve a 5 wt% doping

concentration relative to PDINO.
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Stir the solution for at least 2 hours to ensure complete dissolution.

Spin-coat the PDINO:ZAA solution onto the active layer at 3000 rpm for 30 seconds to

achieve a film thickness of approximately 10 nm.

5. Cathode Deposition

Transfer the substrates to a thermal evaporator chamber.

Deposit a 100 nm thick silver (Ag) electrode through a shadow mask at a deposition rate of

0.1-0.2 nm/s under a vacuum of less than 5 x 10-6 Torr.

6. Device Characterization

Measure the current density-voltage (J-V) characteristics of the fabricated devices using a

solar simulator under AM 1.5G illumination (100 mW/cm²).

Determine the external quantum efficiency (EQE) using a dedicated EQE measurement

system.

Conclusion
The use of zinc acetylacetonate as a dopant for the PDINO cathode interface layer presents a

simple, cost-effective, and highly effective strategy for improving the power conversion

efficiency of organic solar cells. The enhanced electronic properties of the ZAA-doped CIL lead

to more efficient charge extraction and reduced recombination losses, ultimately resulting in

superior device performance. The detailed protocols provided in this document offer a clear

and reproducible method for fabricating high-efficiency organic solar cells, which can be a

valuable tool for researchers in the field of photovoltaics and organic electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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